Cas no 95577-45-0 (4-Cyanohexanoic acid)

4-Cyanohexanoic acid structure
4-Cyanohexanoic acid structure
Product Name:4-Cyanohexanoic acid
CAS No:95577-45-0
MF:C7H11NO2
MW:141.167742013931
CID:2819123
Update Time:2023-08-07

4-Cyanohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-CYANOHEXANOIC ACID
    • Hexanoic acid, 4-cyano-
    • 4-Cyanohexanoic acid
    • Inchi: 1S/C7H11NO2/c1-2-6(5-8)3-4-7(9)10/h6H,2-4H2,1H3,(H,9,10)
    • InChI Key: POEBUGOSTMIOMX-UHFFFAOYSA-N
    • SMILES: OC(CCC(C#N)CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 156
  • XLogP3: 0.7
  • Topological Polar Surface Area: 61.1
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